Cas no 105785-01-1 (1,3,4-Thiadiazole,2,5-bis[[2-[[5-(methylthio)-1,3,4-thiadiazol-2-yl]thio]ethyl]thio]-)

• Product Name: 1,3,4-Thiadiazole,2,5-bis[[2-[[5-(methylthio)-1,3,4-thiadiazol-2-yl]thio]ethyl]thio]-
• CAS No: 105785-01-1
• MF: C₁₂H₁₄N₆S₉
• MW: 530.864748477936
• CID: 1163204
• Update Time: 2024-07-26

1,3,4-Thiadiazole,2,5-bis[[2-[[5-(methylthio)-1,3,4-thiadiazol-2-yl]thio]ethyl]thio]- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazole,2,5-bis[[2-[[5-(methylthio)-1,3,4-thiadiazol-2-yl]thio]ethyl]thio]-
• 1,3,4-Thiadiazole, 2,5-bis[[2-[[5-(methylthio)-1,3,4-thiadiazol-2-yl]thio]ethyl]thio]- (9CI)

• Inchi： 1S/C12H14N6S9/c1-19-7-13-15-9(25-7)21-3-5-23-11-17-18-12(27-11)24-6-4-22-10-16-14-8(20-2)26-10/h3-6H2,1-2H3
• InChI Key： BQOUGKWLKKNZHT-UHFFFAOYSA-N
• SMILES： S1C(SCCSC2=NN=C(SC)S2)=NN=C1SCCSC1=NN=C(SC)S1

Computed Properties

• Exact Mass: 529.87712

Experimental Properties

• Density: 1.67±0.1 g/cm3(Predicted)
• Melting Point: 113-114 °C(Solv: ethyl acetate (141-78-6))
• Boiling Point: 760.3±70.0 °C(Predicted)
• PSA: 77.34
• pka: -0.50±0.10(Predicted)